Cas no 500101-10-0 (1H-Imidazole, 4,5-dihydro-1-methyl-2-(3-methyl-2-nitrophenyl)-)

• Product Name: 1H-Imidazole, 4,5-dihydro-1-methyl-2-(3-methyl-2-nitrophenyl)-
• CAS No: 500101-10-0
• MF: C₁₁H₁₃N₃O₂
• MW: 219.239822149277
• CID: 1543182
• Update Time: 2024-08-24

1H-Imidazole, 4,5-dihydro-1-methyl-2-(3-methyl-2-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 4,5-dihydro-1-methyl-2-(3-methyl-2-nitrophenyl)-

• Inchi： 1S/C11H13N3O2/c1-8-4-3-5-9(10(8)14(15)16)11-12-6-7-13(11)2/h3-5H,6-7H2,1-2H3
• InChI Key： IWTGEKTVHVQUKZ-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC(C)=C2[N+]([O-])=O)N(C)CCN=1

Computed Properties

• Exact Mass: 219.10089

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 356.6±52.0 °C(Predicted)
• PSA: 58.74
• pka: 10.19±0.60(Predicted)